Cas no 1798021-74-5 (4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine)

• Product Name: 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine
• CAS No: 1798021-74-5
• MF: C₂₅H₃₂N₂O₄
• MW: 424.532587051392
• CID: 2257008
• Update Time: 2025-07-16

4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[[5-Oxo-5-(phenylmethoxy)pentyl][(phenylmethoxy)carbonyl]amino]-1-piperidine
• DMSASWNTWGEQAA-UHFFFAOYSA-N
• 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine

• Inchi： 1S/C25H32N2O4/c28-24(30-19-21-9-3-1-4-10-21)13-7-8-18-27(23-14-16-26-17-15-23)25(29)31-20-22-11-5-2-6-12-22/h1-6,9-12,23,26H,7-8,13-20H2
• InChI Key： DMSASWNTWGEQAA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CCCCN(C(OCC1=CC=CC=C1)=O)C1CCNCC1

Additional information on 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine

Introduction to 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine (CAS No. 1798021-74-5) and Its Applications in Modern Chemical Biology

4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine, identified by the CAS number 1798021-74-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a piperidine core and multiple functional groups, exhibits unique chemical properties that make it a valuable candidate for various biochemical applications. The structural motif, particularly the presence of (phenylmethoxy)carbonylamino and (phenylmethoxy)pentyl substituents, contributes to its versatility in drug design and molecular recognition.

The piperidine ring is a common structural element in biologically active molecules, known for its ability to mimic secondary amine structures found in natural products. In 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine, the piperidine scaffold is further functionalized with an oxo group at the 4-position, which introduces electrophilic characteristics suitable for further derivatization. Additionally, the compound contains two (phenylmethoxy) groups, which are known for their ability to enhance solubility and binding affinity in biological systems. These features collectively make the compound a promising intermediate in the synthesis of novel bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of functional groups in 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine positions it as a versatile building block for designing molecules that interact with biological targets. For instance, the carbonyl group can be used for further derivatization via condensation reactions, while the piperidine ring can serve as a scaffold for developing peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in drug development, and small-molecule inhibitors can significantly impact their function. The presence of multiple aromatic rings and polar functional groups in 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine suggests that it may interact with enzyme active sites through hydrophobic and hydrogen bonding interactions. This capability has been leveraged in recent studies to develop inhibitors targeting various therapeutic areas, including cancer and inflammatory diseases.

Moreover, the compound's structural features make it an attractive candidate for use in medicinal chemistry libraries. These libraries are used to screen large numbers of compounds for biological activity, enabling researchers to identify lead structures for further optimization. The diversity introduced by the (phenylmethoxy) groups and the rigid nature of the piperidine ring provide a balance between flexibility and specificity, making this compound well-suited for library design.

In terms of synthetic chemistry, 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and protecting group strategies. These synthetic methodologies not only highlight the compound's structural complexity but also demonstrate its feasibility as a synthetic intermediate. Recent publications have shown that variations of this core structure can be synthesized efficiently, paving the way for large-scale production and application.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. For instance, derivatives of piperidine-based compounds have shown promise as biopesticides due to their ability to disrupt enzymatic pathways in pests while maintaining low toxicity to non-target organisms. The presence of aromatic rings in 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine enhances its lipophilicity, making it a candidate for formulation into effective agrochemical agents.

Another emerging field where this compound shows promise is in materials science. Piperidine derivatives have been explored as monomers or additives in polymer synthesis due to their ability to influence polymer properties such as flexibility and thermal stability. The unique electronic distribution around the aromatic rings and polar functional groups could potentially tailor polymer characteristics for specific applications, including high-performance coatings or biodegradable materials.

From a computational chemistry perspective, 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine has been studied using advanced modeling techniques to understand its interactions with biological targets at a molecular level. Molecular dynamics simulations have revealed insights into how the compound's conformational flexibility affects its binding affinity to proteins. These studies not only aid in rational drug design but also provide foundational data for developing more accurate computational models of biological systems.

The growing interest in this compound underscores its significance as a chemical biology toolkit component. Researchers are increasingly leveraging such molecules to probe fundamental biological processes and develop innovative therapeutic strategies. As our understanding of molecular interactions deepens, compounds like 4-5-Oxo-5-(phenylmethoxy)pentyl(phenylmethoxy)carbonylamino-1-piperidine will continue to play a pivotal role in advancing both academic research and industrial applications.